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Compound of Interest

Compound Name: 2,5-Dimethylpyrazine

Cat. No.: B089654

For Immediate Reference: Key Safety and Handling Information for 2,5-Dimethylpyrazine

This guide provides essential, direct guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of 2,5-Dimethylpyrazine. By
adhering to these protocols, you can ensure a safe laboratory environment and maintain the
integrity of your research.

Personal Protective Equipment (PPE)

When handling 2,5-Dimethylpyrazine, a comprehensive PPE strategy is crucial to minimize
exposure and ensure personal safety. The following table summarizes the recommended PPE.
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PPE Category

Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard

EN166. A face shield is also recommended.[1]

[2]

Skin Protection

Wear appropriate protective gloves to prevent
skin exposure. Chemically resistant Nitrile
rubber gloves with a minimum thickness of
0.11mm are recommended.[2] Always use
proper glove removal technique to avoid skin
contact. Wear appropriate protective clothing to

prevent skin exposure.[1][2]

Respiratory Protection

If exposure limits are exceeded or if irritation or
other symptoms are experienced, use a
NIOSH/MSHA or European Standard EN 149
approved respirator.[1] For situations where risk
assessment indicates the need for air-purifying
respirators, a full-face respirator with multi-
purpose combination (US) or type ABEK (EN
14387) respirator cartridges is appropriate. If the
respirator is the sole means of protection, use a

full-faced supplied air respirator.[2]

Chemical and Physical Properties

Understanding the physical and chemical properties of 2,5-Dimethylpyrazine is fundamental

to its safe handling.
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Property Value

Molecular Formula CeHsN:2

Molecular Weight 108.14 g/mol

Appearance Clear, very slight yellow liquid
Boiling Point 155 °C @ 760.00mm Hg
Flash Point 63 °C (145.40 °F)

Specific Gravity/Density 0.9900g/cm?3

Solubility in Water Miscible

Toxicity Data

Route Species Value

Oral Rat LD50 = 1020 mg/kg[1]

Operational Plans for Handling and Disposal

Adherence to a strict operational plan is vital for the safe use of 2,5-Dimethylpyrazine in a
laboratory setting.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition.[1] Keep
the container tightly closed.[2]

Handling Procedures

o Ventilation: Always handle 2,5-Dimethylpyrazine in a well-ventilated area.[1]

o Personal Protective Equipment: Before handling, ensure all recommended PPE is worn
correctly.
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e Avoiding Contact: Take measures to prevent contact with skin and eyes, and avoid inhalation
of vapor or mist.[2]

» Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the
handling area.[3][4]

Emergency Procedures: Spills and Leaks

o Immediate Action: Evacuate personnel from the immediate area.[2]

» Ventilation: Ensure adequate ventilation.

« Ignition Sources: Remove all sources of ignition.[2]

o Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

o Collection: Use a non-sparking tool to scoop up the absorbed material and place it into a
suitable, labeled container for disposal.[1]

o Decontamination: Clean the spill area thoroughly.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eyes at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[1]

Immediately flush skin with plenty of water for at
Ski least 15 minutes while removing contaminated
in
clothing and shoes. Get medical aid if irritation

develops or persists.[1]

Do not induce vomiting. If the victim is
) conscious and alert, give 2-4 cupfuls of milk or
Ingestion ] ]
water. Never give anything by mouth to an

unconscious person. Get medical aid.[1]

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation I L .
respiration. If breathing is difficult, give oxygen.

Get medical aid.[1]

Disposal Plan

o Waste Characterization: All waste materials, including the chemical itself and any
contaminated items (e.g., gloves, absorbent materials), must be considered hazardous
waste.

» Containerization: Place waste in a suitable, closed, and properly labeled container.

» Disposal: Dispose of the waste in a manner consistent with federal, state, and local
regulations.[1] Do not allow the product to enter drains.[2] Contact a licensed professional
waste disposal service to dispose of this material.

Workflow for Handling and Disposal of 2,5-
Dimethylpyrazine
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Workflow for Safe Handling and Disposal of 2,5-Dimethylpyrazine
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Caption: Workflow for the safe handling and disposal of 2,5-Dimethylpyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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